Cas no 1351660-57-5 (3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]-1-[5-(thiophen-2-yl)-1,2-oxazole-3-carbonyl]piperidine)

• Product Name: 3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]-1-[5-(thiophen-2-yl)-1,2-oxazole-3-carbonyl]piperidine
• CAS No: 1351660-57-5
• MF: C₂₁H₁₇FN₄O₂S₂
• MW: 440.513684988022
• CID: 5878775
• PubChem ID: 71793103
• Update Time: 2025-05-19

3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]-1-[5-(thiophen-2-yl)-1,2-oxazole-3-carbonyl]piperidine Chemical and Physical Properties

Names and Identifiers

• [3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl]-(5-thiophen-2-yl-1,2-oxazol-3-yl)methanone
• 3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]-1-[5-(thiophen-2-yl)-1,2-oxazole-3-carbonyl]piperidine
• (3-(5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)(5-(thiophen-2-yl)isoxazol-3-yl)methanone
• AKOS024543265
• VU0540379-1
• 1351660-57-5
• F6245-3219

• Inchi： 1S/C21H17FN4O2S2/c22-15-7-2-1-6-14(15)20-24-23-19(30-20)13-5-3-9-26(12-13)21(27)16-11-17(28-25-16)18-8-4-10-29-18/h1-2,4,6-8,10-11,13H,3,5,9,12H2
• InChI Key： IAUMBGFQTWFVLO-UHFFFAOYSA-N
• SMILES： C(N1CCCC(C2=NN=C(C3=CC=CC=C3F)S2)C1)(C1C=C(C2SC=CC=2)ON=1)=O

Computed Properties

• Exact Mass: 440.07769631g/mol
• Monoisotopic Mass: 440.07769631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 129Ų

Additional information on 3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]-1-[5-(thiophen-2-yl)-1,2-oxazole-3-carbonyl]piperidine

Comprehensive Analysis of 3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]-1-[5-(thiophen-2-yl)-1,2-oxazole-3-carbonyl]piperidine (CAS 1351660-57-5)

The compound 3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]-1-[5-(thiophen-2-yl)-1,2-oxazole-3-carbonyl]piperidine, identified by its CAS number 1351660-57-5, represents a sophisticated heterocyclic molecule with significant potential in pharmaceutical and biochemical research. This compound combines multiple aromatic and heterocyclic moieties, including a fluorophenyl group, a thiadiazole ring, and a thiophene-oxazole hybrid structure, making it a subject of interest for drug discovery and medicinal chemistry applications.

In recent years, the demand for novel heterocyclic compounds like 3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]-1-[5-(thiophen-2-yl)-1,2-oxazole-3-carbonyl]piperidine has surged due to their versatility in targeting various biological pathways. Researchers are particularly intrigued by its potential as a kinase inhibitor or GPCR modulator, which aligns with current trends in precision medicine and personalized therapies. The inclusion of a fluorine atom in its structure enhances its metabolic stability and bioavailability, addressing a common challenge in drug development.

The synthesis of CAS 1351660-57-5 involves multi-step organic reactions, including cyclization and acylations, to construct its complex framework. Its thiadiazole and oxazole components are known for their electron-rich properties, which can facilitate interactions with biological targets. This has led to speculation about its applicability in treating inflammatory or neurodegenerative diseases, topics frequently searched in academic and pharmaceutical forums.

From a structural perspective, the piperidine core in 3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]-1-[5-(thiophen-2-yl)-1,2-oxazole-3-carbonyl]piperidine offers conformational flexibility, a feature highly valued in drug design. Computational studies suggest its potential to bind with enzyme active sites or protein-protein interaction interfaces, making it a candidate for virtual screening campaigns. These attributes resonate with the growing interest in AI-driven drug discovery, a hot topic in 2024.

Analytical characterization of CAS 1351660-57-5 typically employs techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its purity and stereochemistry. The compound’s stability under physiological conditions is another area of active investigation, as researchers explore its ADME (Absorption, Distribution, Metabolism, Excretion) profile—a critical factor in preclinical development.

Beyond pharmaceuticals, 3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]-1-[5-(thiophen-2-yl)-1,2-oxazole-3-carbonyl]piperidine may find applications in material science, particularly in designing organic semiconductors or fluorescent probes. Its conjugated system and electron-withdrawing/donating groups could enable tunable optoelectronic properties, aligning with the search for sustainable alternatives in electronics.

In conclusion, CAS 1351660-57-5 exemplifies the convergence of synthetic chemistry and interdisciplinary innovation. As the scientific community prioritizes targeted therapies and green chemistry, this compound’s unique architecture positions it as a valuable asset for future breakthroughs. Ongoing studies will likely clarify its mechanistic roles and expand its utility across diverse fields.